Cas no 2172189-08-9 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid
• CAS No: 2172189-08-9
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6541158
• PubChem ID: 165547735
• Update Time: 2025-07-20

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid
• 2172189-08-9
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperazin-1-yl}acetic acid
• EN300-1510671

• Inchi： 1S/C27H33N3O5/c1-18(2)24(15-25(31)30-13-11-29(12-14-30)16-26(32)33)28-27(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,11-17H2,1-2H3,(H,28,34)(H,32,33)
• InChI Key： PKBJEDXDSFVFCO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)C)CC(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic Acid (CAS No. 2172189-08-9)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172189-08-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperazine core, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The piperazine moiety is a key structural feature that is widely recognized for its role in enhancing the bioavailability and pharmacological activity of various therapeutic agents. Piperazine derivatives have been extensively studied for their potential in treating conditions such as parasitic infections, allergies, and central nervous system disorders. In the context of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid, the piperazine ring is integrated into a more complex structure, which may contribute to its ability to interact with biological targets in a highly specific manner.

The fluorenylmethoxycarbonyl (Fmoc) group is another critical component of this compound. Fmoc chemistry is particularly well-known in the synthesis of peptides and peptidomimetics, where it serves as an protecting group for the amine functionality. The incorporation of an Fmoc moiety into 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid suggests that this compound may be utilized in the development of peptide-based therapeutics or as a building block for more complex molecules. The stability provided by the Fmoc group during synthetic processes makes it an invaluable tool for medicinal chemists seeking to optimize drug candidates.

The acetic acid moiety at the end of the molecular chain introduces a carboxylic acid functional group, which can participate in various chemical reactions, including esterification, amidation, and salt formation. This versatility makes 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid a promising candidate for further derivatization, allowing researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins and enzymes, which can guide the optimization of lead compounds into viable drug candidates. The structural complexity of this molecule makes it an attractive subject for such studies, as it may exhibit multiple modes of interaction with biological systems.

In addition to its structural significance, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid has shown promise in preliminary pharmacological studies. Its unique combination of functional groups suggests that it may possess properties such as receptor binding affinity, metabolic stability, and favorable pharmacokinetic profiles. These attributes are crucial for the development of new drugs that can effectively reach their target sites within the body while minimizing side effects.

The synthesis of 2-{4-(3-{((9H-fluoreninoninnylmethoxy)carbonyl)amino}-4-methylpentanoylpiperazin1y1)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These methods not only enhance the precision of synthesis but also allow for scalable production, which is essential for both research and commercial applications.

The role of 2-{4-(3-{((9H-fluorenylmethoxy)carbonyl)amino}-4-methylpentanoylpiperazin1y1)acetic acid in drug discovery extends beyond its use as an intermediate or building block. Its potential as an active pharmaceutical ingredient (API) or as a component in combination therapies is being explored by several research groups worldwide. The ability to modify its structure while retaining its core pharmacophoric features offers researchers flexibility in designing molecules with enhanced therapeutic efficacy.

As our understanding of disease mechanisms continues to evolve, so does our capacity to develop targeted therapies based on compounds like 2-(4-(3-(N-(fluorenylmethoxycarbonyl)amino)-4-methylpentanoyl)piperazin1y1)acetic acid (CAS No: 21721890899). Emerging technologies such as CRISPR gene editing and next-generation sequencing are providing new insights into how these molecules can be tailored to address specific genetic or metabolic disorders. This integration of traditional organic chemistry with cutting-edge biotechnological approaches holds great promise for the future development of novel treatments.

The environmental impact and sustainability considerations are also important factors when evaluating compounds like 2-(5-(Fluorenylmethoxycarbonylamino)-5-chloropentanoylpiperazin1y1)acetic Acid (CAS No: 21721890899). Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during synthesis. By adopting these practices, the pharmaceutical industry can not only improve efficiency but also contribute to global efforts aimed at preserving natural resources and reducing carbon footprints.

In conclusion,2-(5-(Fluorenylmethoxycarbonylamino)-5-chloropentanoylpiperazin1y1)acetic Acid (CAS No: 21721890899) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional capabilities. Its potential applications span across various therapeutic areas, making it a valuable asset in the ongoing quest to develop safer and more effective treatments for human diseases. As research progresses,2-(5-(Fluorenylmethoxycarbonylamino)-5-chloropentanoylpiperazin1y1)acetic Acid (CAS No: 21721890899)and similar compounds will continue to play a pivotal role in shaping the future landscape of drug discovery and development.